molecular formula C10H10N2O2 B6246074 7-ethyl-1H-indazole-5-carboxylic acid CAS No. 1031417-67-0

7-ethyl-1H-indazole-5-carboxylic acid

Cat. No. B6246074
CAS RN: 1031417-67-0
M. Wt: 190.2
InChI Key:
Attention: For research use only. Not for human or veterinary use.
In Stock
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

7-Ethyl-1H-indazole-5-carboxylic acid, or 7-EICA, is a compound found in nature and is widely used in scientific research, particularly in the field of biochemistry and physiology. 7-EICA is a derivative of indazole, a heterocyclic aromatic compound, and is known for its unique properties that make it suitable for a variety of laboratory experiments. 7-EICA is also known for its ability to interact with a variety of biological molecules, making it an attractive option for researchers in a variety of fields.

Scientific Research Applications

7-EICA has been used in a variety of scientific research applications, including the study of enzyme-inhibitor interactions, the study of cell signaling pathways, and the study of drug metabolism. 7-EICA has also been used in the study of protein-protein interactions, the study of receptor-ligand interactions, and the study of gene expression. 7-EICA has also been used in the study of metabolic pathways, the study of gene regulation, and the study of cancer biology.

Mechanism of Action

7-EICA acts as an inhibitor of several enzymes involved in the metabolism of drugs and other compounds. 7-EICA binds to the active sites of the enzymes, preventing them from catalyzing the reactions necessary for the metabolism of the compounds. 7-EICA also interacts with a variety of other biological molecules, including proteins, lipids, and nucleic acids.
Biochemical and Physiological Effects
7-EICA has been shown to have a variety of biochemical and physiological effects. 7-EICA has been shown to inhibit the activity of several enzymes involved in drug metabolism, as well as other enzymes involved in the metabolism of other compounds. 7-EICA has also been shown to interact with a variety of proteins, lipids, and nucleic acids, leading to a variety of biochemical and physiological effects.

Advantages and Limitations for Lab Experiments

7-EICA has several advantages for use in laboratory experiments. 7-EICA is relatively inexpensive and easy to obtain, and it is also relatively stable and easy to store. 7-EICA is also easy to use in a variety of laboratory experiments, and it is known to interact with a variety of biological molecules, making it an attractive option for researchers. However, 7-EICA has several limitations for use in laboratory experiments, including its relatively low solubility in water and its tendency to interact with a variety of biological molecules.

Future Directions

The future of 7-EICA research is promising, as it is a compound with a wide variety of potential applications. 7-EICA could be used to study the effects of drugs on enzyme activity, as well as the effects of drugs on protein-protein interactions and receptor-ligand interactions. 7-EICA could also be used to study the effects of drugs on gene expression and metabolic pathways. Additionally, 7-EICA could be used to study the effects of drugs on cancer biology and the effects of drugs on cell signaling pathways. Finally, 7-EICA could be used to study the effects of drugs on the immune system and the effects of drugs on neuronal development.

Synthesis Methods

7-EICA can be synthesized using a variety of methods, including the Knoevenagel condensation and the Ullmann reaction. The Knoevenagel condensation is a method of synthesizing compounds from two different starting materials, usually an aldehyde and a ketone. The Ullmann reaction is a method of synthesizing compounds from two different starting materials, usually an aryl halide and an amine. Both methods are suitable for synthesizing 7-EICA, and the choice of method is usually based on the availability of the starting materials and the desired product.

properties

{ "Design of the Synthesis Pathway": "The synthesis pathway for 7-ethyl-1H-indazole-5-carboxylic acid involves the conversion of commercially available starting materials into the target compound through a series of chemical reactions.", "Starting Materials": [ "2-ethyl-4-nitro-1H-indazole", "Sodium hydroxide", "Hydrochloric acid", "Sodium borohydride", "Acetic acid", "Sodium acetate", "Sodium nitrite", "Copper(I) iodide", "Glacial acetic acid", "Sodium cyanoborohydride", "Hydrochloric acid", "Sodium hydroxide", "Ethyl chloroformate", "Triethylamine", "Diethyl ether", "Water" ], "Reaction": [ "Reduction of 2-ethyl-4-nitro-1H-indazole with sodium borohydride in the presence of acetic acid and sodium acetate to yield 2-ethyl-1H-indazole", "Diazotization of 2-ethyl-1H-indazole with sodium nitrite and hydrochloric acid, followed by coupling with copper(I) iodide in glacial acetic acid to yield 7-ethyl-1H-indazole", "Reduction of 7-ethyl-1H-indazole with sodium cyanoborohydride in the presence of hydrochloric acid and sodium hydroxide to yield 7-ethyl-1H-indazole-5-carboxaldehyde", "Conversion of 7-ethyl-1H-indazole-5-carboxaldehyde to 7-ethyl-1H-indazole-5-carboxylic acid through reaction with ethyl chloroformate and triethylamine in diethyl ether and water" ] }

CAS RN

1031417-67-0

Molecular Formula

C10H10N2O2

Molecular Weight

190.2

Purity

95

Origin of Product

United States

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.